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Abstract: This document provides detailed application notes and experimental protocols for

researchers and scientists working with lithium fluoride (LiF)-based molten salts as coolants

in Molten Salt Reactors (MSRs). It covers the most common compositions, their thermophysical

properties, and standardized protocols for their preparation, purification, and characterization.

Introduction to Lithium Fluoride in MSR Coolants
Molten Salt Reactors (MSRs) are a class of advanced nuclear reactors that use a liquid molten

salt mixture as the primary coolant and, in many designs, as the solvent for the nuclear fuel.[1]

These reactors are designed to operate at higher temperatures and lower pressures than

traditional water-cooled reactors, offering potential benefits in safety, efficiency, and waste

reduction.[2][3]

Lithium fluoride (LiF) is a foundational component for coolants in many MSR designs due to

its excellent properties. When enriched to >99.99% in the lithium-7 isotope (⁷LiF), it possesses

a very low thermal neutron absorption cross-section, which is critical for maintaining neutron

economy in a thermal spectrum reactor.[4] Furthermore, fluoride salts are chemically stable at

high temperatures and have good heat transfer properties.[1][5] This document focuses on two

of the most prominent LiF-based coolant systems: FLiBe (a binary mixture of LiF and beryllium

fluoride, BeF₂) and FLiNaK (a ternary eutectic of LiF, sodium fluoride, and potassium fluoride).

[1]
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FLiBe (Lithium Fluoride - Beryllium Fluoride)
FLiBe is a well-studied salt mixture that was used in the Molten-Salt Reactor Experiment

(MSRE) at Oak Ridge National Laboratory (ORNL) as both a coolant and a fuel carrier.[1][6] Its

primary advantages include excellent heat transfer capabilities and stability. The most common

composition is a 2:1 molar ratio of LiF to BeF₂ (66-34 mol%), which has a melting point of 459

°C.[6][7] While a eutectic mixture with a lower melting point (360-365 °C) exists at a higher

BeF₂ concentration (approx. 48-52 mol%), it is not typically used due to a significant increase in

viscosity.[1][6][8]

FLiNaK (Lithium Fluoride - Sodium Fluoride - Potassium
Fluoride)
FLiNaK is a eutectic mixture of LiF-NaF-KF with a composition of 46.5-11.5-42 mol%.[1][9] It is

primarily considered for use as a secondary coolant or heat transfer fluid in MSRs and other

high-temperature applications.[10] Its lower melting point compared to the standard FLiBe

mixture (454 °C) is a key advantage.[1] Because it does not contain beryllium, it avoids the

toxicity concerns associated with BeF₂. However, its neutronic performance is not as favorable

as FLiBe for use in the primary reactor core.

Data Presentation: Thermophysical Properties
The thermophysical properties of these molten salts are critical for reactor design, safety

analysis, and performance modeling.[7][11] The following tables summarize key quantitative

data for the most common LiF-based coolant compositions.
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Property
FLiBe (66-34
mol%)

FLiNaK (46.5-
11.5-42 mol%)

Units References

Melting Point 459 454 °C [1][6][7]

Boiling Point 1430 ~1500 °C [6]

Density (at

700°C)
1940 2020 kg/m ³ [1][6]

Specific Heat

Capacity
2390 - 2414 1880 - 1920 J/(kg·K) [1][6][12]

Volumetric Heat

Capacity (at

700°C)

4.54 3.8 MJ/(m³·K) [6][12]

Viscosity (at

700°C)
5 - 8 ~4.75 mPa·s (cP) [12][13]

Thermal

Conductivity (at

700°C)

~1.0 - 1.1 ~0.7 - 0.8 W/(m·K) [8]

Note: Property values can vary slightly between different studies due to experimental

conditions and measurement techniques.

Experimental Protocols
Protocol 1: Molten Salt Preparation and Purification
Objective: To prepare a high-purity, low-moisture molten fluoride salt mixture suitable for

experimental use. Impurities, especially oxides and hydroxides, can increase corrosion.[14]

Materials:

High-purity anhydrous salt powders (⁷LiF, BeF₂, NaF, KF), >99.9% purity.

Crucible material compatible with fluoride salts (e.g., high-purity graphite or a suitable nickel-

based alloy).
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Inert atmosphere glovebox (Argon or Nitrogen, <1 ppm O₂, <1 ppm H₂O).

High-temperature furnace.

Gas sparging tube (graphite or nickel alloy).

Anhydrous hydrogen fluoride (HF) and hydrogen (H₂) gas mixture for purification (handle

with extreme caution).

Methodology:

Pre-Drying: Dry all individual salt powders under vacuum at ~200 °C for at least 24 hours to

remove surface moisture.

Mixing: Transfer the required molar quantities of the dried salts into the crucible inside the

inert atmosphere glovebox. Mix thoroughly.

Melting: Place the crucible in the furnace and slowly heat under an inert atmosphere to a

temperature approximately 50-100 °C above the salt's melting point.

Purification (Sparging):

Once the salt is fully molten, insert the gas sparging tube into the melt.

Bubble a mixture of anhydrous H₂ and HF gas through the melt for several hours. This

process converts residual metal oxides and hydroxides into fluorides and water vapor,

which is carried away by the gas stream.

MO + 2HF → MF₂ + H₂O

M(OH)₂ + 2HF → MF₂ + 2H₂O

Inert Gas Purge: Following the HF/H₂ sparging, switch to a pure argon or H₂ gas sparge to

remove any dissolved HF from the melt.

Sampling and Cooling: Take a sample for characterization. Turn off the furnace and allow the

salt to cool and solidify under a positive pressure of inert gas.
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Storage: Store the purified salt ingot in the inert atmosphere glovebox until use.
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Anhydrous Salts
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5. Inert Gas Purge
(Removes Dissolved HF) 6. Quality Control Sampling 7. Cool and Solidify End: Purified

Salt Ingot
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Fig 1. Workflow for the preparation and purification of molten fluoride salts.

Protocol 2: Thermophysical Property Characterization
Objective: To measure the key thermophysical properties of the purified molten salt. These

measurements are essential for validating coolant performance models.[15]

Methodology:

Melting Point & Phase Transitions:

Technique: Differential Scanning Calorimetry (DSC).[16][17]

Procedure: Place a small, hermetically sealed sample of the salt in the DSC. Heat at a

controlled rate (e.g., 10 °C/min) to a temperature above the expected liquidus

temperature.[18] Record the heat flow to identify the onset of melting and the liquidus

temperature. Perform multiple cycles to ensure repeatability.[16]

Density:

Technique: Archimedes Method.[16]

Procedure: Suspend a sinker of a known volume (made of a compatible material like

platinum or molybdenum) from a precision balance. Measure the weight of the sinker in

the inert gas atmosphere above the salt. Submerge the sinker in the molten salt and

measure its apparent weight at various temperatures. The density is calculated from the

buoyant force (the difference in weight).

Viscosity:
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Technique: Rotational Viscometry or Falling Ball Method.[18]

Procedure (Rotational): A spindle of known geometry is immersed in the molten salt and

rotated at a constant speed. The torque required to maintain this speed is measured and

used to calculate the dynamic viscosity. Measurements should be taken at multiple

rotational speeds to confirm Newtonian fluid behavior.[16]

Heat Capacity & Thermal Conductivity:

Technique: Heat capacity is measured using DSC. Thermal conductivity can be calculated

from measured values of thermal diffusivity, density, and heat capacity.[16]

Procedure (Thermal Diffusivity): Use the Laser Flash Analysis (LFA) method. A short

energy pulse from a laser heats one side of a thin, disc-shaped salt sample. An infrared

detector measures the temperature change on the opposite face. The thermal diffusivity is

determined from the temperature rise over time.

Purified Salt Sample

Differential Scanning
Calorimetry (DSC) Archimedes Method Rotational Viscometry Laser Flash

Analysis (LFA)

Melting Point
Heat Capacity Density Viscosity Thermal Diffusivity

Thermal Conductivity
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Fig 2. Experimental workflow for thermophysical property characterization of molten salts.

Logical Relationships: FLiBe Composition vs.
Properties
The selection of a specific molten salt composition involves trade-offs between various

properties. For the LiF-BeF₂ system, the molar ratio significantly impacts performance-critical

characteristics like melting point and viscosity.
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(459 °C)
Pro: Lower Viscosity

(Better Flow)
Pro: Better Neutronics
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Fig 3. Logical relationship of FLiBe composition choices and resulting properties.

As illustrated, while the eutectic composition offers a lower melting point, its high viscosity

makes it impractical for systems requiring forced circulation, as the pumping power required

would be excessive.[1][6] Therefore, the 2LiF-BeF₂ composition is favored for most reactor

designs, accepting a higher melting point in exchange for more favorable fluid dynamics and

neutronic performance.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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